Cas no 2092435-09-9 (6-bromopyrrolo1,2-apyrazine-8-carbaldehyde)

• Product Name: 6-bromopyrrolo1,2-apyrazine-8-carbaldehyde
• CAS No: 2092435-09-9
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD30625596
• CID: 5247625
• Update Time: 2025-06-10

6-bromopyrrolo1,2-apyrazine-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-8-carboxaldehyde, 6-bromo-
• 6-bromopyrrolo1,2-apyrazine-8-carbaldehyde

• MDL： MFCD30625596
• Inchi： 1S/C8H5BrN2O/c9-8-3-6(5-12)7-4-10-1-2-11(7)8/h1-5H
• InChI Key： IDKPJPKDRAAGRJ-UHFFFAOYSA-N
• SMILES： C12=C(C=O)C=C(Br)N1C=CN=C2

Additional information on 6-bromopyrrolo1,2-apyrazine-8-carbaldehyde

Comprehensive Overview of 6-Bromopyrrolo[1,2-a]pyrazine-8-carbaldehyde (CAS No. 2092435-09-9)

6-Bromopyrrolo[1,2-a]pyrazine-8-carbaldehyde (CAS No. 2092435-09-9) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyrrolopyrazine derivative serves as a versatile building block in organic synthesis, particularly in the development of novel drug candidates and functional materials. The presence of both bromo and aldehyde functional groups enables diverse chemical modifications, making it a pivotal intermediate in modern medicinal chemistry.

Recent studies highlight the growing demand for pyrrolopyrazine-based scaffolds in targeting kinase inhibitors and antiviral agents, aligning with the surge in AI-driven drug discovery trends. Researchers frequently search for "6-Bromopyrrolo[1,2-a]pyrazine-8-carbaldehyde synthesis" or "CAS 2092435-09-9 applications," reflecting its relevance in cutting-edge therapeutic development. The compound’s electron-deficient aromatic system also makes it valuable in materials science, particularly in designing organic semiconductors for flexible electronics—a hotspot in sustainable technology discussions.

From a synthetic perspective, 6-Bromopyrrolo[1,2-a]pyrazine-8-carbaldehyde exhibits remarkable reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently queried in academic databases. Its aldehyde moiety allows for further derivatization via reductive amination or condensation reactions, addressing the need for modular compound libraries in high-throughput screening. These attributes position it as a critical tool for researchers exploring "fragment-based drug design" or "privileged structures in medicinal chemistry."

Environmental and regulatory considerations are also pivotal in discussions about brominated heterocycles. While CAS 2092435-09-9 is not classified as hazardous, its handling requires standard laboratory precautions, a topic often searched alongside "safe handling of bromoaromatics." The compound’s stability under ambient conditions and compatibility with green solvents (e.g., cyclopentyl methyl ether) further enhance its appeal in sustainable chemistry initiatives.

In conclusion, 6-Bromopyrrolo[1,2-a]pyrazine-8-carbaldehyde exemplifies the intersection of synthetic utility and biomedical potential. Its role in addressing contemporary challenges—from antiviral drug development to eco-friendly material synthesis—ensures its prominence in both academic and industrial research landscapes. For those investigating "pyrrolopyrazine derivatives as kinase inhibitors" or "CAS 2092435-09-9 suppliers," this compound offers a compelling case study in innovation-driven chemistry.